![molecular formula C7H18Cl2N2O B1630045 3-(Piperazin-1-yl)propan-1-ol dihydrochloride CAS No. 6427-02-7](/img/structure/B1630045.png)
3-(Piperazin-1-yl)propan-1-ol dihydrochloride
Overview
Description
“3-(Piperazin-1-yl)propan-1-ol dihydrochloride” is a chemical compound with the CAS Number: 6427-02-7 . It has a molecular weight of 217.14 . The IUPAC name for this compound is 3-(1-piperazinyl)-1-propanol dihydrochloride .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H16N2O.2ClH/c10-7-1-4-9-5-2-8-3-6-9;;/h8,10H,1-7H2;2*1H .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Pharmacological Evaluation
A novel series of piperazine derivatives were synthesized and evaluated for their antidepressant and antianxiety activities. These compounds, including 3-(furan-2-yl)-5-substitutedphenyl-4,5-dihydro-1,2-oxazole derivatives, demonstrated significant activity in behavioral despair (forced swimming) tests and the plus maze method for antianxiety properties (Kumar et al., 2017).
Characterization of Hydrochloride Salts
Research on 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates, designed as potential antihypertensive agents, involved their synthesis as free bases and subsequent transformation into hydrochloride salts. Solid-state analytical techniques were employed to determine the protonation states of nitrogen atoms in the piperazine ring, offering insights into the structural characteristics crucial for their pharmacological activities (Marvanová et al., 2016).
Structural Analysis and Drug Development
The structure-activity relationships of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines were explored for their potential as dopamine transporter inhibitors. Modifications to the piperazine-2-propanol scaffold were examined for improvements in potency and pharmacokinetics, contributing to the development of treatments for psychostimulant use disorders (Slack et al., 2020).
Antimalarial Activity
Aryl piperazine and pyrrolidine derivatives were synthesized and assessed for their capacity to inhibit the growth of Plasmodium falciparum. Compounds with specific structural features demonstrated significant antiplasmodial activity, highlighting the role of molecular design in developing new antimalarial agents (Mendoza et al., 2011).
Advances in Piperazine Synthesis
Recent methodological advances in the construction of the piperazine ring system, especially carbon-substituted piperazines, have been reviewed. These advancements are critical for the development of piperazine-based pharmaceuticals, given the prevalence of this heterocycle in medicinal chemistry (Gettys et al., 2017).
Mechanism of Action
Target of Action
The primary targets of 3-(Piperazin-1-yl)propan-1-ol dihydrochloride are the serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT) . These transporters play a crucial role in the reuptake of neurotransmitters, thus regulating their levels in the synaptic cleft.
Mode of Action
This compound acts as a triple reuptake inhibitor , simultaneously inhibiting SERT, NET, and DAT . By blocking these transporters, the compound prevents the reuptake of serotonin, norepinephrine, and dopamine, leading to an increased concentration of these neurotransmitters in the synaptic cleft. This results in enhanced neurotransmission and prolonged signal duration.
Biochemical Pathways
The compound’s action primarily affects the monoaminergic pathways in the brain, which are involved in mood regulation, reward, and cognition . By increasing the levels of serotonin, norepinephrine, and dopamine in the synaptic cleft, the compound can enhance the signaling in these pathways, potentially leading to improved mood and cognitive function.
Result of Action
The molecular and cellular effects of this compound’s action include increased neurotransmission due to elevated levels of serotonin, norepinephrine, and dopamine in the synaptic cleft . This can lead to changes in neuronal firing patterns and modulation of various brain circuits. At a cellular level, the compound can cause changes in neuron excitability and synaptic plasticity.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-piperazin-1-ylpropan-1-ol;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O.2ClH/c10-7-1-4-9-5-2-8-3-6-9;;/h8,10H,1-7H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKJLOUPWISPINX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CCCO.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60625778 | |
Record name | 3-(Piperazin-1-yl)propan-1-ol--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60625778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6427-02-7 | |
Record name | 3-(Piperazin-1-yl)propan-1-ol--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60625778 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(piperazin-1-yl)propan-1-ol dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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